Cas no 872047-67-1 (Quinoxalin-6-ylmethanamine)

• Product Name: Quinoxalin-6-ylmethanamine
• CAS No: 872047-67-1
• MF: C₉H₉N₃
• MW: 159.187861204147
• MDL: MFCD06801282
• CID: 719410
• PubChem ID: 26188714
• Update Time: 2024-10-26

Quinoxalin-6-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• Quinoxalin-6-ylmethanamine
• (Quinoxalin-6-ylmethyl)amine
• 6-(Aminomethyl)quinoxaline
• 6-Quinoxalinemethanamine
• ((Quinoxalin-6-yl)methyl)amine
• 6-Aminomethylquinoxaline
• E78258
• (Quinoxalin-6-yl)methanamine
• 872047-67-1
• MFCD06801282
• CS-0149056
• EN300-1255218
• DTXSID00649837
• NS-01240
• SCHEMBL2860410
• AB89630
• (Quinoxalin-6-yl)methylamine
• LNYPHLYYOBNSPF-UHFFFAOYSA-N
• J-524206
• 1-(Quinoxalin-6-yl)methanamine
• KX3
• DB-076877
• AKOS012146714

• MDL： MFCD06801282
• Inchi： 1S/C9H9N3/c10-6-7-1-2-8-9(5-7)12-4-3-11-8/h1-5H,6,10H2
• InChI Key： LNYPHLYYOBNSPF-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(CN)=CC=2)N=CC=1

Computed Properties

• Exact Mass: 159.08000
• Monoisotopic Mass: 159.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.224
• Melting Point: NA
• Boiling Point: 319.1°C at 760 mmHg
• Flash Point: 172.7°C
• Refractive Index: 1.673
• PSA: 51.80000
• LogP: 1.78880
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Quinoxalin-6-ylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)